Molecular recognition of halogen-tagged aromatic VOCs at the air–silicon interface†

Chemical Communications Pub Date: 2009-11-26 DOI: 10.1039/B915572D

Abstract

Selective and reversible complexation of halogen-tagged aromatic VOCs by a quinoxaline cavitand-decorated Si surface is demonstrated. The specific host–guest interactions of the Si-bonded receptors are proved to be responsible of the surface recognition properties, while extracavity non specific adsorptions are totally suppressed compared to the bulk material.

Graphical abstract: Molecular recognition of halogen-tagged aromatic VOCs at the air–silicon interface
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